Cas no 918123-63-4 (Benzoic acid, 3-isothiocyanato-5-(trifluoromethyl)-, ethyl ester)

• Product Name: Benzoic acid, 3-isothiocyanato-5-(trifluoromethyl)-, ethyl ester
• CAS No: 918123-63-4
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 779943
• PubChem ID: 71427844
• Update Time: 2025-04-19

Benzoic acid, 3-isothiocyanato-5-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-isothiocyanato-5-(trifluoromethyl)-, ethyl ester
• ethyl 3-isothiocyanato-5-(trifluoromethyl)benzoate
• 918123-63-4
• DTXSID00846581

• Inchi： 1S/C11H8F3NO2S/c1-2-17-10(16)7-3-8(11(12,13)14)5-9(4-7)15-6-18/h3-5H,2H2,1H3
• InChI Key： ZMPHZVRLNBPKTM-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C(=O)OCC)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 275.02278416g/mol
• Monoisotopic Mass: 275.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.8Ų